(S)-(+)-2-Methylbutyric Acid

• CAS No.: 1730-91-2
• Product Name: (S)-(+)-2-Methylbutyric Acid
• Molecular Formula: C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: (2S)-2-methylbutanoic acid
• Standard InChI: InChI=1S/C5H10O2/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)/t4-/m0/s1
• Standard InChIKey: WLAMNBDJUVNPJU-BYPYZUCNSA-N
• Isomeric SMILES: CC[C@H](C)C(=O)O
• SMILES: CCC(C)C(=O)O
• Canonical SMILES: CCC(C)C(=O)O
• Description: (S)-2-Methylbutanoic acid, also known as (S)-2-methylbutanoate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present (S)-2-Methylbutanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa) (S)-2-Methylbutanoic acid has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, (S)-2-methylbutanoic acid is primarily located in the cytoplasm and adiposome (S)-2-Methylbutanoic acid is also a parent compound for other transformation products, including but not limited to, lovastatin, egonol-2'''-methyl butanoate, and mevinolinic acid. Outside of the human body, (S)-2-methylbutanoic acid can be found in fats and oils. This makes (S)-2-methylbutanoic acid a potential biomarker for the consumption of this food product.; (S)-2-methylbutyric acid is the (S)-enantiomer of 2-methylbutanoic acid. It is a conjugate acid of a (S)-2-methylbutanoate. It is an enantiomer of a (R)-2-methylbutyric acid.
• Synonyms: (2S)-2-Methyl-butanoic Acid; (+)-2-Methylbutanoic Acid; (+)-2-Methylbutyric Acid; (+)-α-Methylbutyric Acid; (2S)-2-Methylbutanoic Acid; (2S)-2-Methylbutyric Acid; (S)-2-Methylbutanoic Acid; (S)-2-Methylbutyric Acid; S-(+)-2-Methylbutanoic Acid
• PubChem Compound: 448893
• Last Modified: Nov 11 2021